Cas no 1909287-20-2 (Rac-(4aR,8aR)-octahydro-2H-pyrido[4,3-b]morpholin-3-one hydrochloride)

• Product Name: Rac-(4aR,8aR)-octahydro-2H-pyrido[4,3-b]morpholin-3-one hydrochloride
• CAS No: 1909287-20-2
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• CID: 4628150
• Update Time: 2023-08-10

Rac-(4aR,8aR)-octahydro-2H-pyrido[4,3-b]morpholin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Rac-(4aR,8aR)-octahydro-2H-pyrido[4,3-b]morpholin-3-one hydrochloride
• rac-(4aR,8aR)-octahydro-2H-pyrido[4,3-b]morpholin-3-one hydrochloride, trans

• Inchi： 1S/C7H12N2O2.ClH/c10-7-4-11-6-1-2-8-3-5(6)9-7;/h5-6,8H,1-4H2,(H,9,10);1H/t5-,6-;/m1./s1
• InChI Key： IGUXMTPEZPXESR-KGZKBUQUSA-N
• SMILES： Cl.O1CC(N[C@@H]2CNCC[C@@H]12)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Topological Polar Surface Area: 50.4